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Compound of Interest

Compound Name: Doxorubicinone-d3

Cat. No.: B12413283 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Doxorubicinone-d3. Adherence to these procedures is

essential to minimize exposure risk and ensure a safe laboratory environment.

Doxorubicinone-d3, like its parent compound doxorubicin, should be handled as a hazardous

cytotoxic agent.

Health Hazard Summary
Doxorubicinone-d3 is classified as a hazardous substance with the following potential health

effects:

Carcinogenicity: May cause cancer.[1][2][3]

Mutagenicity: May cause genetic defects.[4]

Teratogenicity: May damage fertility or the unborn child.

Acute Toxicity: Harmful if swallowed.

Organ Toxicity: May cause damage to organs, with the heart being a key target for

doxorubicin compounds.

Irritation: Causes skin and serious eye irritation.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure to

Doxorubicinone-d3. The following table summarizes the required PPE for various handling

activities. All PPE should be disposable or decontaminated after each use.

Activity Required Personal Protective Equipment

Receiving/Unpacking

Double chemotherapy gloves, protective gown.

If packaging is damaged, add a respirator (N95

or higher).

Compounding/Preparation

Double chemotherapy gloves, disposable gown,

eye and face protection (safety goggles and

face shield), hair and shoe covers. All

manipulations should be performed in a certified

Class II Biological Safety Cabinet (BSC) or a

compounding aseptic containment isolator

(CACI).

Administration
Double chemotherapy gloves, disposable gown,

eye and face protection.

Waste Disposal

Double chemotherapy gloves, disposable gown,

and respiratory protection if there is a risk of

aerosolization.

Spill Cleanup

Double chemotherapy gloves, disposable gown,

eye and face protection, and an appropriate

respirator. Use a spill kit specifically designed

for cytotoxic drugs.

Glove Selection:

Glove Type Breakthrough Time Standard

Chemotherapy-rated gloves

(e.g., nitrile)

Manufacturer-specified for

doxorubicin
ASTM D6978
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Note: Always consult the glove manufacturer's data for specific breakthrough times for

doxorubicin or similar chemicals.

Handling and Operational Procedures
Receiving and Storage:

Upon receipt, inspect packages for any signs of damage or leakage.

Wear appropriate PPE when unpacking hazardous drugs.

Store Doxorubicinone-d3 in a designated, clearly labeled, and well-ventilated area,

separate from other non-hazardous materials. The container should be tightly closed and

protected from light.

Preparation:

All handling of Doxorubicinone-d3 powder should occur within a Class II Biological Safety

Cabinet (BSC) or a compounding aseptic containment isolator (CACI) to prevent

aerosolization and contamination.

Use a plastic-backed absorbent pad to cover the work surface within the BSC.

Utilize closed-system drug-transfer devices (CSTDs) whenever possible to minimize

exposure during transfers.

Wash hands thoroughly with soap and water before donning and after removing gloves.

Spill Management:

In the event of a spill, immediately restrict access to the area.

Use a cytotoxic drug spill kit to clean the affected area.

For liquid spills, absorb the liquid with an absorbent pad. For powder spills, gently cover with

a wet absorbent pad to avoid generating dust.

Clean the area with a deactivating agent followed by a cleaning agent (e.g., soap and water).
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All materials used for spill cleanup should be disposed of as cytotoxic waste.

Disposal Plan
All waste generated from the handling of Doxorubicinone-d3 is considered hazardous

cytotoxic waste and must be disposed of accordingly.

Waste Segregation and Disposal:

Waste Type Disposal Procedure

Sharps (needles, syringes)
Place in a puncture-resistant, labeled sharps

container designated for cytotoxic waste.

Contaminated PPE (gloves, gowns, etc.)

Place in a designated, leak-proof, and clearly

labeled cytotoxic waste container (typically a

yellow bag).

Unused/Expired Product

Dispose of as hazardous chemical waste

according to institutional and local regulations.

Do not discharge to sewer systems.

Contaminated Labware Dispose of in the cytotoxic waste container.

All cytotoxic waste must be incinerated at a licensed facility.

Experimental Workflow and Safety Protocols
The following diagrams illustrate the key workflows for handling Doxorubicinone-d3.
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Doxorubicinone-d3 Handling Workflow
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Caption: Workflow for handling Doxorubicinone-d3 from receipt to disposal.
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PPE Selection Logic

Core PPE

Additional PPE Based on Task

Handling Doxorubicinone-d3?

Double Chemo Gloves Disposable Gown Risk of Splash or Aerosol? Unpacking Damaged Package?Compounding?

Goggles & Face Shield Respirator (N95+)

Yes Yes (Aerosol) YesYes

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE for Doxorubicinone-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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